((4-Hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate)

• IUPAC Name: 6-[6-(2-hexyldecanoyloxy)hexyl-(4-hydroxybutyl)amino]hexyl 2-hexyldecanoate
• InChI: InChI=1S/C48H95NO5/c1-5-9-13-17-19-27-37-45(35-25-15-11-7-3)47(51)53-43-33-23-21-29-39-49(41-31-32-42-50)40-30-22-24-34-44-54-48(52)46(36-26-16-12-8-4)38-28-20-18-14-10-6-2/h45-46,50H,5-44H2,1-4H3
• InChI Key: QGWBEETXHOVFQS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(CCCCCC)C(=O)OCCCCCCN(CCCCCCOC(=O)C(CCCCCC)CCCCCCCC)CCCCO
• Molecular Formula: C48H95NO5
• DSSTOX Substance ID: DTXSID701336663
• Molecular Weight: 766.3 g/mol
• CAS RN: 2036272-55-4

Description

This compound is a colorless oily material and is one of the four components that form lipid nanoparticles, which encapsulate and protect the otherwise fragile messenger RNA (mRNA) that is the active ingredient in these vaccines .

Scientific Research Applications

ALC-0315 is primarily used in the formulation of lipid nanoparticles for mRNA delivery. These nanoparticles are crucial for the stability and delivery of mRNA in vaccines, such as the Pfizer-BioNTech COVID-19 vaccine . The lipid nanoparticles protect the mRNA from degradation and facilitate its uptake by cells, promoting the expression of the encoded protein . Additionally, ALC-0315 is used in research on nucleic acid therapeutics, including small interfering RNA (siRNA) and oligonucleotides .

Mechanism of Action

The mechanism of action of ALC-0315 involves its role in lipid nanoparticles. When the lipid nanoparticle encapsulating the mRNA is absorbed into antigen-presenting cells through receptor-mediated endocytosis, the acidic environment within the endosome protonates the ALC-0315 . This protonation leads to the formation of an ammonium cation, which interacts with the anionic mRNA, facilitating the release of the mRNA into the cytosol . The mRNA is then translated into the target protein, such as the SARS-CoV-2 spike protein, eliciting an immune response .

Safety and Hazards

In December 2021 there were objections raised against the use of ALC-0315 and ALC-0159 (and some other solid lipid nanoparticles) in humans by critics of mRNA-COVID-19 vaccines in Germany but the German pharmaceutical trade journal Pharmazeutische Zeitung and the German investigative collective Correctiv refuted this and stated as one important reason that the European Medicines Agency has approved the vaccine and this includes all its ingredients.

Future Directions

The SARS-CoV-2 coronavirus pandemic which broke out late in 2019 promoted intensive development, rapid marketing and introduction into clinical practice of highly efficient prophylactic vaccines based on lipid nanoparticles (LNP) and the full-length virus spike protein (S-protein) mRNA produced by Moderna and Pfizer/BioNTech. This lipid ensures efficient vaccine assembly, protects the mRNA from premature degradation, and promotes the release of the nucleic acid into the cytoplasm for its further processing after endocytosis.

Biochemical Analysis

Biochemical Properties

Lipid ALC-0315 plays a crucial role in incorporating and protecting the negatively charged RNA payload, facilitating its penetration and release . Below physiological pH, Lipid ALC-0315 becomes protonated at the nitrogen atom, yielding an ammonium cation that is attracted to the messenger RNA (mRNA), which is anionic .

Cellular Effects

Lipid ALC-0315 is a key component of the lipid nanoparticles used to encapsulate the mRNA in the Biontech–Pfizer COVID-19 vaccine . These nanoparticles promote the uptake of therapeutically effective nucleic acids such as oligonucleotides or mRNA both in vitro and in vivo . When Lipid ALC-0315 interacts with the acidic endosome, the tertiary amine becomes protonated and forms cone-shaped ion pairs that drive the transition from a bilayer to an inverted hexagon phase. This phase promotes endosomal escape and the release of the mRNA into the cytosol .

Molecular Mechanism

The chemical properties of Lipid ALC-0315 as a tertiary amine mean that its cation can form an ionic bond to the messenger RNA which carries the genetic information for the SARS-CoV-2 spike protein formation in the human body . Once the lipid nanoparticle which encapsulates the mRNA has been absorbed into antigen-presenting cells (a process called receptor-mediated endocytosis) the more acidic environment within the endosome fully protonates the Lipid ALC-0315. As a result, the nanoparticle releases its payload of mRNA .

Temporal Effects in Laboratory Settings

Lipid ALC-0315 was found to be stable after an approximately 4-hour incubation with hepatocytes from various species . This suggests that Lipid ALC-0315 has good stability in biological systems, which is crucial for its role in mRNA delivery.

Dosage Effects in Animal Models

The toxicity of the Lipid ALC-0315 was assessed in one species as part of the repeat dose study with the vaccine

Metabolic Pathways

In vitro and in vivo studies indicated Lipid ALC-0315 is metabolized slowly by hydrolytic metabolism of the ester and amide functionalities, respectively, across the species evaluated .

Transport and Distribution

Lipid ALC-0315 is an ionizable cationic lipid used in combination with other lipids to form lipid nanoparticles (LNPs). Cationic lipids are used to complex negatively charged nucleic acid cargo and make up the center of an LNP delivery system .

Subcellular Localization

Given its role in forming lipid nanoparticles for mRNA delivery, it is likely to be found in the cytoplasm after endocytosis, where it facilitates the release of mRNA .

Preparation Methods

The preparation of ALC-0315 was first described in a patent application by Acuitas Therapeutics in 2017 . The synthetic route involves a reductive amination reaction in which 4-aminobutanol is condensed with a lipid aldehyde, using sodium triacetoxyborohydride as the reducing agent to convert the intermediate imines to the amine of the product . The reaction can be summarized as follows:

$$2 (C_8H_{17})(C_6H_{13})CHCO_2(CH_2)_5CHO + H_2N(CH_2)_4OH + 2 NaBH(O_2CCH_3)_3 \rightarrow ALC-0315$$2(C8​H17​)(C6​H13​)CHCO2​(CH2​)5​CHO+H2​N(CH2​)4​OH+2NaBH(O2​CCH3​)3​→ALC−0315

Another method involves azeotropically dehydrating 6-halogenated hexanol, 2-hexyldecanoic acid, and a water-carrying agent to perform an esterification reaction, followed by an amination reaction with 4-aminobutanol in the presence of an acid-binding agent .

Chemical Reactions Analysis

ALC-0315 undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the nitrogen atom, leading to the formation of N-oxide derivatives.

Hydrolysis: ALC-0315 can be hydrolyzed to yield monoester and doubly de-esterified metabolites, with 6-hexyldecanoic acid being one of the major products.

Protonation: Below physiological pH, ALC-0315 becomes protonated at the nitrogen atom, yielding an ammonium cation that is attracted to the anionic mRNA.

Comparison with Similar Compounds

ALC-0315 is compared with other ionizable cationic lipids used in lipid nanoparticle formulations. Similar compounds include:

ALC-0159: Another component of the Pfizer-BioNTech COVID-19 vaccine, used in combination with ALC-0315 to form lipid nanoparticles.

DLin-MC3-DMA: A cationic lipid used in lipid nanoparticle formulations for siRNA delivery.

SM-102: An ionizable lipid used in the Moderna COVID-19 vaccine.

ALC-0315 is unique due to its specific structure, which allows for efficient encapsulation and delivery of mRNA, as well as its role in the Pfizer-BioNTech COVID-19 vaccine .